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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the standard protocols for the application of
Cartap, a broad-spectrum systemic insecticide, in rice paddies for the control of key pests. The
information is intended to guide experimental design and field trial implementation.

Introduction

Cartap hydrochloride is a nereistoxin analogue insecticide widely used in rice cultivation to
control pests such as the rice stem borer (Scirpophaga incertulas) and leaf folder
(Cnaphalocrocis medinalis).[1][2] It functions as a systemic insecticide with both contact and
stomach action.[1][3] The active ingredient is absorbed by the plant and translocated through
its tissues, providing protection against insects that feed on different parts of the plant.[1]
Cartap hydrochloride acts by inhibiting the acetylcholinesterase enzyme in the nervous system
of insects, leading to paralysis and death.[2] This document outlines the standard application
protocols, efficacy data, and safety precautions for the use of Cartap in rice paddies.

Product Formulations

Cartap is commonly available in two main formulations for use in rice paddies:

e Soluble Powder (SP): Typically 50% Cartap Hydrochloride. This formulation is mixed with
water to create a sprayable suspension for foliar application.[1][4]
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e Granules (GR): Commonly 4% Cartap Hydrochloride. These are applied directly to the
paddy soil or water and are absorbed by the plant's root system.[3][5]

Quantitative Data Summary

The following tables summarize key quantitative data related to Cartap application in rice
paddies based on various field studies.

Table 1. Recommended Application Rates of Cartap Formulations

Application L
. . Application
Formulation Rate (Active Target Pests Reference(s)
. Rate (Product)
Ingredient)
Cartap )
) 750 - 1000 g Rice Stem Borer,
Hydrochloride ] 18.75 - 25 kg/ha [6]
a.i./ha Leaf Folder
4G
Cartap
Hydrochloride - 10 kg/acre Rice Stem Borer [718]
4G
Cartap
) ) Yellow Stem
Hydrochloride 375 ga.i./ha 750 g/ha 9]
Borer
50% SP
Cartap
Hydrochloride - 400 g/acre Rice Stem Borer [6]
50% SP
Cartap )
_ 170 g/acre in 100 )
Hydrochloride - Rice Stem Borer [10]
L water
75% SG
General _
) 0.5-1.5kg General Rice
Recommendatio ] - [11]
a.i./ha Pests
n
Table 2: Efficacy of Cartap Against Major Rice Pests
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Cartap Efficacy Reference(s
Pest . . Result Control
Formulation Metric
Cartap ]
Yellow Stem ] Whitehead
Hydrochloride 3.69% 8.66% [12]
Borer (%)
50% SP
Cartap
Yellow Stem Hydrochloride  Dead Heart
_ _ 3.36% - [13]
Borer 4G + Fipronil (DH) %
0.5% CG
Cartap
Yellow Stem Hydrochloride = White Ear
_ _ 2.68% - [13]
Borer 4G + Fipronil (WE) %
0.5% CG
] Cartap
Rice Leaf ) Leaf Damage
Hydrochloride 5.44% - [14]
Folder (%)
4G
Rynaxypyr 20
Yellow Stem ynaxypy Dead Heart
SC (for 0.42% 8.09% [9]
Borer ) (%)
comparison)
Cartap
Yellow Stem ] Dead Heart
Hydrochloride - - 9]
Borer (%)
50% SP
Rynaxypyr 20
Yellow Stem ynaxypy White Ear-
SC (for 1.24% 12.69% [9]
Borer ] head (%)
comparison)

Table 3: Residue Levels of Cartap in Rice Paddy Components
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. Formulation Time After ]
Sample Matrix . L. Residue Level Reference(s)
Applied Application
Rice Plants Dust and Fine )
Immediately after 1 -2 mg/kg [11]
(whole) Granules
Rice Plants
Dust 3 days ~0.2 mg/kg [11]
(whole)
Rice Plants
Granules 3 days ~0.05 mg/kg [11]
(whole)
Various )
Paddy Water ] Immediately after 1-2 mg/L [11]
Formulations
Various Below limit of
Paddy Water ) 3 days o [11]
Formulations determination
) Various
Soil ) 1 day 1-2 mg/kg [11]
Formulations
] 1/6th to 1/30th of
) Various o
Soil ) 30 days initial [11]
Formulations ]
concentration
Cartap
) ] ) 72 days (at
Rice Grain Hydrochloride < 0.1 mg/kg [14]
harvest)
4G
Cartap
Rice Straw Hydrochloride At harvest 0.051 mg/kg [15]
4G

Note: Washing rice before cooking has been shown to reduce Cartap residues by

approximately one-third.[16]

Experimental Protocols

Protocol 4.1: Field Efficacy Trial for Cartap against Rice Stem Borer

o Experimental Design:

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://epubs.icar.org.in/index.php/IJAgS/article/view/207
https://www.researchgate.net/figure/Cartap-hydrochloride-residues-in-rice-straw-and-seed-after-harvesting_tbl2_286907315
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v078pr06.htm
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Establish a randomized complete block design (RCBD) with a minimum of three
replications.

o Plot size should be standardized (e.g., 5m x 4m) with buffer zones between plots to
prevent spray drift.

e Treatments:

o Include different formulations and dosages of Cartap (e.g., Cartap 4G at 750 g a.i./ha,
Cartap 50% SP at 375 g a.i./ha).

o Include a positive control (another standard insecticide) and an untreated control.

e Application:

o Granular (GR) Application: Broadcast the granules evenly into the paddy water as per the
treatment rates.

o Soluble Powder (SP) Application:

» Calibrate the sprayer (e.g., knapsack sprayer) to ensure uniform coverage.

» Prepare the spray solution by mixing the required amount of Cartap 50% SP with water
according to the product label.[17]

» Spray the rice foliage to the point of runoff.

o Timing: Apply treatments at predetermined rice growth stages, such as 15 and 40 days
after transplanting (DAT), or when pest infestation reaches the economic threshold level
(ETL), for instance, when more than 5% of plants show "dead hearts".[6][10]

o Data Collection:

o Record the incidence of stem borer damage (dead hearts and white ears) at regular
intervals (e.g., 7, 14, and 21 days after each application).

o To assess damage, randomly select and count the total number of tillers and the number
of infested tillers from a designated area within each plot (e.g., 1 square meter).
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o At the end of the trial, harvest the grains from a central area of each plot to determine the
grain yield.

 Statistical Analysis:

o Analyze the collected data using Analysis of Variance (ANOVA) to determine the
significance of differences between treatments.

o Use appropriate mean separation tests (e.g., Tukey's HSD) to compare treatment means.
Protocol 4.2: Residue Analysis of Cartap in Rice Grain
e Sample Collection:

o Collect mature rice grain samples from plots treated with Cartap at a specified pre-harvest
interval (PHI), typically ranging from 7 to 21 days.[4] Also, collect samples from an
untreated control plot.

e Sample Preparation:
o Homogenize a representative sample (e.g., 25 g) of the ground rice grain.
» Extraction:

o The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a suitable
extraction procedure.[18]

o Alternatively, a common method involves homogenizing the sample with 0.02 M HCI.[19]
o The mixture is then filtered, and the extraction is repeated.
o Cleanup:
o The extract is partitioned with a suitable solvent like n-hexane.
o The organic layer is collected, dried using anhydrous sodium sulfate, and concentrated.

e Analysis:
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o Analyze the final extract using Gas Chromatography (GC) or Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) for the quantification of Cartap residues.[18][19]

o Prepare a calibration curve using certified reference standards of Cartap hydrochloride.
o Data Reporting:
o Express the residue levels in mg/kg of the rice grain.

o Compare the results with the Maximum Residue Limit (MRL) established by regulatory
authorities.

Safety Precautions and Environmental Impact

5.1 Personal Protective Equipment (PPE) and Handling

e Handling: Wear protective clothing, including boots, rubber gloves, and a face shield when
handling the product.[20] Avoid contact with mouth, eyes, and skin.[21]

o Application: Do not smoke, drink, or eat while spraying.[21] Spray in the direction of the wind
to avoid inhalation of the spray mist.[21]

o Post-Application: Wash hands and any contaminated skin thoroughly with soap and water
after use.[20] Contaminated clothing should be washed daily.[20] A re-entry period of 1 day
after treatment should be observed unless wearing protective clothing.[22]

5.2 Environmental Impact

 Toxicity: Cartap is toxic to fish, birds, and other aquatic organisms.[20][22] Agricultural runoff
containing Cartap can pose a risk to non-target aquatic species.[23][24]

» Contamination Prevention: Prevent drift of spray mist onto other crops, grazing areas, rivers,
and dams.[22] Dispose of wash water and empty containers in a manner that will not
contaminate water sources.[20]

o Container Disposal: Triple rinse empty containers with a volume of water equal to at least
10% of the container's volume. Add the rinsings to the spray tank. The empty container
should then be perforated, flattened, and disposed of according to local regulations.[20]
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Caption: Workflow for Cartap Application in Rice Paddies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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